Cas no 917951-10-1 (Butanoic acid, 2,4-bis[(4-aminophenyl)amino]-)

Butanoic acid, 2,4-bis[(4-aminophenyl)amino]- structure
917951-10-1 structure
Product Name:Butanoic acid, 2,4-bis[(4-aminophenyl)amino]-
CAS No:917951-10-1
MF:C16H20N4O2
MW:300.355603218079
CID:781451
PubChem ID:58794806
Update Time:2025-04-19

Butanoic acid, 2,4-bis[(4-aminophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2,4-bis[(4-aminophenyl)amino]-
    • 2,4-bis(4-aminoanilino)butanoic acid
    • DTXSID50730148
    • 917951-10-1
    • SCHEMBL14089666
    • Inchi: 1S/C16H20N4O2/c17-11-1-5-13(6-2-11)19-10-9-15(16(21)22)20-14-7-3-12(18)4-8-14/h1-8,15,19-20H,9-10,17-18H2,(H,21,22)
    • InChI Key: BZXMWZSVZBFEHE-UHFFFAOYSA-N
    • SMILES: OC(C(CCNC1C=CC(=CC=1)N)NC1C=CC(=CC=1)N)=O

Computed Properties

  • Exact Mass: 300.15862589g/mol
  • Monoisotopic Mass: 300.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 113Ų
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